5-(4-(3-methoxyphenyl)piperazine-1-carbonyl)-2,3-dimethyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3]oxazocin-4(3H)-one

• IUPAC Name: 12-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-9,10-dimethyl-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2,4,6-trien-11-one
• InChI: InChI=1S/C25H29N3O4/c1-25-16-20(19-9-4-5-10-21(19)32-25)22(23(29)26(25)2)24(30)28-13-11-27(12-14-28)17-7-6-8-18(15-17)31-3/h4-10,15,20,22H,11-14,16H2,1-3H3
• InChI Key: UWDNVDPAGAVDFS-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C(C(=O)N1C)C(=O)N3CCN(CC3)C4=CC(=CC=C4)OC)C5=CC=CC=C5O2
• Molecular Formula: C25H29N3O4
• Molecular Weight: 435.5 g/mol

Description

5-(4-(3-methoxyphenyl)piperazine-1-carbonyl)-2,3-dimethyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3]oxazocin-4(3H)-one is a useful research compound. Its molecular formula is C25H29N3O4 and its molecular weight is 435.524. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The compound is part of a broader class of chemicals that are synthesized to explore their chemical properties and potential biological activities. For example, research into the synthesis and antimicrobial activities of new 1,2,4-Triazole derivatives, which involve similar synthetic processes, has been conducted to understand their effectiveness against microorganisms (Bektaş et al., 2007).

Biological Activities

• Compounds with structures similar to the one have been evaluated for their potential receptor affinities and bioactivities. For instance, analogues of 5-HT1A serotonin antagonists have been studied for their selectivity and potential therapeutic applications, indicating a focus on receptor-binding properties and the search for new pharmacological agents (Raghupathi et al., 1991).

Pharmacological Implications

• Research into the pharmacological activities of related compounds, such as those with benzodifuranyl, triazine, oxadiazepine, and thiazolopyrimidine structures derived from visnaginone and khellinone, highlights the exploration of anti-inflammatory and analgesic properties. These studies contribute to the understanding of how structural modifications can influence biological activities and therapeutic potential (Abu‐Hashem et al., 2020).

Potential for Imaging and Diagnostics

• Derivatives of arylpiperazines, including those with methoxyphenyl substituents, have been investigated for their suitability as imaging agents, particularly in targeting specific receptors for diagnostic purposes. This research area explores the integration of such compounds into diagnostic tools and their potential to provide targeted imaging capabilities (Gao et al., 2012).